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Compound of Interest

Compound Name: Mesityl-d10 oxide

CAS No.: 207456-83-5

Cat. No.: B1357191

Get Quote

Introduction: The Critical Role of Isotopic Labeling
in Ensuring Pharmaceutical Safety
In the landscape of pharmaceutical development and quality control, the precise and accurate

quantification of impurities is paramount to ensure patient safety and meet stringent regulatory

standards. Among the various classes of impurities, genotoxic impurities (GTIs) are of

particular concern due to their potential to damage DNA and cause mutations, which may lead

to cancer.[1] Mesityl oxide, an α,β-unsaturated ketone, is recognized as a potential genotoxic

impurity (PGI) that can arise from the use of acetone as a solvent in drug substance

manufacturing.[2][3] Its monitoring at trace levels is therefore a critical aspect of quality

assurance.

The use of stable isotope-labeled internal standards, particularly deuterated analogs, has

become the gold standard in quantitative mass spectrometry-based assays.[4][5][6] Mesityl-
d10 oxide, the deuterated form of mesityl oxide, serves as an ideal internal standard for the

quantification of its non-labeled counterpart. Its chemical and physical properties are nearly

identical to the analyte of interest, ensuring that it behaves similarly during sample preparation,

chromatography, and ionization. This co-elution and similar behavior allow for the effective
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correction of variations in sample extraction, matrix effects, and instrument response, leading to

highly accurate and precise quantification.[4][7][8]

This document provides a comprehensive guide to the application of Mesityl-d10 oxide in

pharmaceutical analysis, with a focus on a validated Gas Chromatography-Mass Spectrometry

(GC-MS) method for the determination of mesityl oxide in drug substances. The protocols and

methodologies presented herein are designed to be robust, reliable, and compliant with

international regulatory guidelines, such as those from the International Council for

Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[9][10]

Physicochemical Properties of Mesityl-d10 Oxide
A thorough understanding of the physicochemical properties of Mesityl-d10 oxide is essential

for its effective use as an internal standard.

Property Value Source

Chemical Formula C₆D₁₀O Vendor Specification

Molecular Weight 108.20 g/mol Vendor Specification

Synonyms
4-(Methyl-d3)-3-penten-2-one-

d7
Vendor Specification

Isotopic Purity ≥98 atom % D [4][5]

Chemical Purity ≥99% [4]

Appearance Colorless to light-yellow liquid General Knowledge

Boiling Point ~129-132 °C General Knowledge

Solubility
Soluble in most organic

solvents
General Knowledge

Application: Quantification of Mesityl Oxide as a
Genotoxic Impurity in a Drug Substance by GC-MS
This section outlines a detailed protocol for the trace-level analysis of mesityl oxide in a drug

substance using Mesityl-d10 oxide as an internal standard. The method is based on a
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validated GC-MS approach and is designed for high specificity, sensitivity, accuracy, and

precision.[11]

Principle of the Method
The method involves the dissolution of the drug substance in a suitable solvent, followed by the

addition of a known amount of Mesityl-d10 oxide as the internal standard. The sample is then

analyzed by GC-MS in Selected Ion Monitoring (SIM) mode. The quantification is based on the

ratio of the peak area of mesityl oxide to the peak area of Mesityl-d10 oxide.

Experimental Workflow
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Sample & Standard Preparation

GC-MS Analysis Data Processing & QuantificationWeigh Drug Substance Dissolve in Solvent Spike with Mesityl-d10 Oxide (IS)

Inject Sample into GC-MS
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Workflow for Mesityl Oxide Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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